Cas no 672950-79-7 (2-[(4-Chlorobenzyl)sulfanyl]-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol)

• Product Name: 2-[(4-Chlorobenzyl)sulfanyl]-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol
• CAS No: 672950-79-7
• MF: C₁₈H₁₄ClN₃OS₂
• MW: 387.90626001358
• CID: 6784219
• PubChem ID: 135486314
• Update Time: 2025-05-20

2-[(4-Chlorobenzyl)sulfanyl]-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-{[(4-chlorophenyl)methyl]sulfanyl}-11,13-dimethyl-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaen-6-ol
• 5R-1326
• 2-((4-Chlorobenzyl)thio)-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol
• 672950-79-7
• AKOS005094222
• 2-[(4-chlorobenzyl)sulfanyl]-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol
• 2-[(4-Chlorobenzyl)sulfanyl]-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol

• Inchi： 1S/C18H14ClN3OS2/c1-9-7-10(2)20-17-13(9)14-15(25-17)16(23)22-18(21-14)24-8-11-3-5-12(19)6-4-11/h3-7H,8H2,1-2H3,(H,21,22,23)
• InChI Key： DIYPDGDUXUBFKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1NC(C2=C(C3C(=NC(C)=CC=3C)S2)N=1)=O

Computed Properties

• Exact Mass: 387.0266821g/mol
• Monoisotopic Mass: 387.0266821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 108Ų

Additional information on 2-[(4-Chlorobenzyl)sulfanyl]-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol

Introduction to 2-[(4-Chlorobenzyl)sulfanyl]-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol (CAS No. 672950-79-7)

2-[(4-Chlorobenzyl)sulfanyl]-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol (CAS No. 672950-79-7) is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the pyrido[3',2':4,5]thieno[3,2-d]pyrimidine scaffold, which is a privileged structure known for its wide-ranging biological properties and therapeutic applications.

The molecular structure of this compound incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The 4-chlorobenzyl moiety and the sulfanyl group are particularly noteworthy, as they can influence the compound's interactions with biological targets. Additionally, the presence of the pyrido[3',2':4,5]thieno[3,2-d]pyrimidine core suggests potential applications in the development of drugs targeting various diseases, including cancer and inflammatory disorders.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with improved pharmacological properties. The pyrido[3',2':4,5]thieno[3,2-d]pyrimidine scaffold has been extensively studied due to its ability to modulate multiple biological pathways. For instance, studies have shown that compounds within this scaffold can exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The introduction of the 4-chlorobenzyl and sulfanyl groups into this scaffold may further enhance these inhibitory effects by improving binding affinity and selectivity.

The synthesis of 2-[(4-Chlorobenzyl)sulfanyl]-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the pyrido[3',2':4,5]thieno[3,2-d]pyrimidine core through cyclization reactions. Subsequent functionalization steps introduce the 4-chlorobenzyl and sulfanyl groups at specific positions on the scaffold. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve regioselective functionalization.

The biological activity of 2-[(4-Chlorobenzyl)sulfanyl]-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol has been explored in several preclinical studies. These studies have revealed promising results regarding its potential as an anti-cancer agent. The compound has been shown to inhibit the activity of specific kinases that are overexpressed in cancer cells, leading to cell cycle arrest and apoptosis. Furthermore, its ability to interact with other biological targets suggests additional therapeutic applications.

The pharmacokinetic properties of this compound are also of great interest. Studies have indicated that it exhibits good solubility in aqueous media and moderate oral bioavailability. These properties make it a suitable candidate for further development into an oral therapeutic agent. Additionally, the compound's stability under various conditions has been assessed to ensure its suitability for formulation into drug products.

In conclusion, 2-[(4-Chlorobenzyl)sulfanyl]-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol (CAS No. 672950-79-7) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique scaffold and functional groups make it a promising candidate for further research and development in areas such as oncology and inflammation management. As research continues to uncover new biological targets and mechanisms of action, this compound may play a crucial role in the next generation of therapeutic agents.